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Compound of Interest

Compound Name: Methyl 4-methyl-3-oxopentanoate

Cat. No.: B109357 Get Quote

Technical Data Sheet: Methyl 4-methyl-3-
oxopentanoate
Audience: Researchers, scientists, and drug development professionals.

This document provides the fundamental chemical properties of Methyl 4-methyl-3-
oxopentanoate, a versatile compound utilized in various research and development

applications.

Also known as Methyl isobutyrylacetate, this compound is a methyl ester derivative of 4-methyl-

3-oxopentanoic acid.[1] It serves as a significant building block in organic synthesis.[1]

Chemical Properties
The molecular formula and molecular weight of Methyl 4-methyl-3-oxopentanoate are

summarized in the table below.

Property Value

Molecular Formula C7H12O3[1][2][3][4][5]

Molecular Weight 144.17 g/mol [1][2][3][4][5]
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Logical Relationship of Chemical Identifiers
The following diagram illustrates the relationship between the common name, CAS number,

and the core chemical properties of Methyl 4-methyl-3-oxopentanoate.

Methyl 4-methyl-3-oxopentanoate

CAS: 42558-54-3

is identified by

Molecular Formula:
C7H12O3

is described by

Molecular Weight:
144.17 g/mol

is described by

Click to download full resolution via product page

Chemical Identifier Relationships

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. Methyl 4-methyl-3-oxopentanoate | 42558-54-3 | FM57580 [biosynth.com]

3. Methyl 4-methyl-3-oxopentanoate | C7H12O3 | CID 2759969 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. pharmaffiliates.com [pharmaffiliates.com]

5. 42558-54-3|Methyl 4-methyl-3-oxopentanoate|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Methyl 4-methyl-3-oxopentanoate molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b109357?utm_src=pdf-body
https://www.benchchem.com/product/b109357?utm_src=pdf-body-img
https://www.benchchem.com/product/b109357?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/gp-methyl-4-methyl-3-oxopentanoate-a-versatile-chemical-compound
https://www.biosynth.com/p/FM57580/42558-54-3-methyl-4-methyl-3-oxopentanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-methyl-3-oxopentanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-4-methyl-3-oxopentanoate
https://www.pharmaffiliates.com/en/42558-54-3-methyl-4-methyl-3-oxopentanoate-pa270025900.html
https://www.bldpharm.com/products/42558-54-3.html
https://www.benchchem.com/product/b109357#methyl-4-methyl-3-oxopentanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b109357#methyl-4-methyl-3-oxopentanoate-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b109357#methyl-4-methyl-3-oxopentanoate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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